molecular formula C22H20N2O5 B6538777 N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-oxo-2H-chromene-3-carboxamide CAS No. 1060262-21-6

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-oxo-2H-chromene-3-carboxamide

Cat. No. B6538777
CAS RN: 1060262-21-6
M. Wt: 392.4 g/mol
InChI Key: JUQCWBZRMPRGTD-UHFFFAOYSA-N
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Description

The compound “N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-oxo-2H-chromene-3-carboxamide” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and other biologically active compounds .

Scientific Research Applications

Herbicidal Activity

The compound has been studied for its potential as a herbicide. It has shown promising results against Phalaris minor, a major weed of wheat crops . The compound was found to have a higher binding affinity and inhibition constant than the reference ligand molecule .

Pharmacological Actions

Morpholine derivatives, such as the compound , have been extensively studied for their pharmacological actions . These compounds have been found to have a wide variety of pharmacological activities, making them potential candidates for drug development .

Anti-Inflammatory and Anti-Tumor Activities

The compound has been noted for its anti-inflammatory and anti-tumor activities. This makes it a promising candidate for the development of new drugs in the field of oncology and inflammation.

LRRK2 Inhibitor

The compound has been studied as a potential LRRK2 inhibitor . LRRK2 is a protein that has been associated with several disorders, including Parkinson’s disease . Inhibitors of LRRK2 could therefore have potential therapeutic applications in these areas .

Potential Applications in Agriculture

The compound could have potential applications in agriculture, particularly in the development of new herbicides . Its effectiveness against Phalaris minor suggests that it could be used to control this and potentially other weeds .

Potential Applications in Medicine

Given its pharmacological activities, the compound could have numerous applications in medicine . For example, its anti-inflammatory and anti-tumor activities suggest potential uses in the treatment of cancer and inflammatory diseases .

properties

IUPAC Name

N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-2-oxochromene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N2O5/c25-20(24-9-11-28-12-10-24)13-15-5-7-17(8-6-15)23-21(26)18-14-16-3-1-2-4-19(16)29-22(18)27/h1-8,14H,9-13H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUQCWBZRMPRGTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2-morpholino-2-oxoethyl)phenyl)-2-oxo-2H-chromene-3-carboxamide

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